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Compound of Interest

Compound Name: Ro 10-5824 dihydrochloride

Cat. No.: B1662600

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ro 10-5824 dihydrochloride is a selective partial agonist for the dopamine D4 receptor
(D4DR) with a Ki of 5.2 nM[1][2]. As a research chemical, it is utilized in studies exploring
dopaminergic signaling, particularly in the context of neurological and psychiatric disorders[3]
[4]. Accurate and consistent preparation of this compound in physiologically relevant buffers
like Phosphate-Buffered Saline (PBS) is critical for obtaining reliable and reproducible
experimental results.

These notes provide comprehensive data and protocols for the dissolution of Ro 10-5824
dihydrochloride in PBS and other common laboratory solvents.

Solubility Data

The solubility of Ro 10-5824 dihydrochloride has been reported in several common laboratory
solvents. The dihydrochloride salt form enhances its aqueous solubility. The data below is
compiled from various supplier technical data sheets.
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) Molar
Solvent Concentration _ Notes Source(s)
Equivalent

Requires

sonication to
PBS (pH 7.4) 50 mg/mL ~141.5 mM _ [5]161[7]

achieve full

dissolution.
Water up to 100 mM ~35.3 mg/mL [819]
Water =60 mg/mL ~169.8 mM [10]
DMSO up to 75 mM ~26.5 mg/mL [819]

Molecular Weight of Ro 10-5824 dihydrochloride: 353.29 g/mol [10][11][12]

Experimental Protocols
Protocol for Preparing Ro 10-5824 Dihydrochloride in

PBS

This protocol details the steps to prepare a concentrated stock solution of Ro 10-5824

dihydrochloride in PBS.

Materials:

e Phosphate-Buffered Saline (PBS), pH 7.4, sterile

o Calibrated analytical balance

 Sterile conical tubes (e.g., 15 mL or 50 mL)

o Pipettes and sterile, filtered pipette tips

» Bath or probe sonicator

e \ortex mixer

Ro 10-5824 dihydrochloride powder (CAS: 189744-94-3)
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 Sterile syringe filter (0.22 um pore size)

Procedure:

Pre-Weigh Preparation: Allow the vial of Ro 10-5824 dihydrochloride powder to equilibrate
to room temperature before opening to prevent condensation.

e Weighing: On a calibrated analytical balance, carefully weigh the desired amount of powder.
For example, to prepare 1 mL of a 50 mg/mL stock solution, weigh 50 mg of the compound.

e Initial Mixing: Transfer the weighed powder to a sterile conical tube. Add the target volume of
sterile PBS (e.g., 1 mL).

o Dissolution:

o Cap the tube tightly and vortex vigorously for 30-60 seconds. The solution will likely
appear as a suspension.

o To achieve complete dissolution, sonicate the solution. A bath sonicator is recommended
to avoid overheating. Sonicate in short bursts (e.g., 5-10 minutes) and visually inspect for
particulate matter.[6]

o If necessary, gentle warming to 37°C can be combined with sonication, but stability at
elevated temperatures should be considered.

» Visual Confirmation: Continue sonication until the solution is clear and free of any visible
particles.[5]

 Sterilization: Using a sterile syringe, draw up the solution and pass it through a 0.22 um
syringe filter into a new sterile tube. This step is crucial for cell-based assays or in vivo
studies.

e Storage:
o For short-term storage (1-2 weeks), store the solution at 4°C.

o For long-term storage, aliquot the stock solution into smaller, single-use volumes and store
at -20°C or -80°C for up to one month.[6][12] Avoid repeated freeze-thaw cycles.[6]
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Caption: Workflow for preparing a sterile PBS solution of Ro 10-5824.

Mechanism of Action: Dopamine D4 Receptor
Signaling

Ro 10-5824 acts as a partial agonist at the dopamine D4 receptor (D4DR). The D4DR is a G
protein-coupled receptor (GPCR) that typically couples to the Gi/o family of G proteins.
Activation of this pathway leads to the inhibition of adenylyl cyclase, which in turn decreases
the intracellular concentration of the second messenger cyclic AMP (CAMP). This modulation of

CAMP levels affects the activity of Protein Kinase A (PKA) and downstream signaling cascades

involved in neuronal excitability and gene expression.
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Caption: Simplified signaling pathway of the Dopamine D4 receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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